Cas no 26389-63-9 (cyclopropanecarboxamide, n-(cyclopropylmethyl)- (8ci,9ci))

cyclopropanecarboxamide, n-(cyclopropylmethyl)- (8ci,9ci) structure
26389-63-9 structure
Product Name:cyclopropanecarboxamide, n-(cyclopropylmethyl)- (8ci,9ci)
CAS No:26389-63-9
MF:C8H13NO
MW:139.194922208786
CID:914482
PubChem ID:21916069
Update Time:2025-04-19

cyclopropanecarboxamide, n-(cyclopropylmethyl)- (8ci,9ci) Chemical and Physical Properties

Names and Identifiers

    • cyclopropanecarboxamide, n-(cyclopropylmethyl)- (8ci,9ci)
    • N-(cyclopropylmethyl)cyclopropanecarboxamide
    • CYCLOPROPANECARBOXAMIDE,N-(CYCLOPROPYLMETHYL)-
    • cyclopropanecarboxylic acid cyclopropylmethyl-amide
    • DTXSID90620039
    • SCHEMBL3739915
    • AKOS006221221
    • 26389-63-9
    • N-cyclopropylmethylcyclopropanecarboxamide
    • CNOCZEWICNKWKU-UHFFFAOYSA-N
    • Inchi: 1S/C8H13NO/c10-8(7-3-4-7)9-5-6-1-2-6/h6-7H,1-5H2,(H,9,10)
    • InChI Key: CNOCZEWICNKWKU-UHFFFAOYSA-N
    • SMILES: O=C(C1CC1)NCC1CC1

Computed Properties

  • Exact Mass: 139.09979
  • Monoisotopic Mass: 139.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

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